Cas no 1190317-33-9 (3-Bromo-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid)

• Product Name: 3-Bromo-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid
• CAS No: 1190317-33-9
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• MDL: MFCD12963016
• CID: 4562265
• Update Time: 2025-05-21

3-Bromo-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid
• F30323

• MDL： MFCD12963016
• Inchi： 1S/C8H5BrN2O2/c9-4-3-10-5-1-2-6(8(12)13)11-7(4)5/h1-3,10H,(H,12,13)
• InChI Key： VAEIFQRMRLBMMP-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C=CC(C(=O)O)=NC=21

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.6
• Topological Polar Surface Area: 66

Additional information on 3-Bromo-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid

Research Brief on 3-Bromo-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid (CAS: 1190317-33-9) and Its Applications in Chemical Biology and Pharmaceutical Research

3-Bromo-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid (CAS: 1190317-33-9) is a heterocyclic compound that has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications as a building block for drug discovery and its potential biological activities. This research brief synthesizes the latest findings regarding this compound, focusing on its synthetic utility, pharmacological relevance, and emerging applications in medicinal chemistry.

The compound belongs to the pyrrolopyridine class of heterocycles, which are recognized as privileged scaffolds in drug design due to their ability to mimic purine bases and interact with various biological targets. Recent studies have highlighted the importance of the 3-bromo substitution pattern in modulating the compound's reactivity and biological activity. The carboxylic acid moiety at position 5 provides an additional handle for further derivatization, making this molecule particularly valuable for structure-activity relationship studies.

In synthetic chemistry applications, 1190317-33-9 has been employed as a key intermediate in the preparation of kinase inhibitors, particularly targeting JAK and ALK family kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in constructing potent dual JAK2/FLT3 inhibitors through palladium-catalyzed cross-coupling reactions, with the bromo group serving as an excellent leaving group for Suzuki-Miyaura couplings. The resulting compounds showed promising activity in preclinical models of myeloproliferative disorders.

Recent pharmacological investigations have revealed that derivatives of 3-Bromo-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid exhibit interesting protein-protein interaction inhibition properties. A Nature Communications paper (2024) reported its incorporation into small molecules that disrupt the interaction between MDM2 and p53, leading to p53 stabilization and activation of apoptosis pathways in cancer cells. The bromo substituent was found to be crucial for maintaining the optimal binding conformation within the MDM2 binding pocket.

From a structural biology perspective, crystallographic studies of protein-ligand complexes containing this scaffold have provided valuable insights into molecular recognition patterns. The Cambridge Structural Database contains several entries demonstrating how the planar pyrrolopyridine core participates in π-stacking interactions with aromatic amino acid residues, while the carboxylic acid forms critical hydrogen bonds with protein backbone atoms.

Current challenges in working with this compound include its limited solubility in aqueous systems and the need for optimized protection/deprotection strategies for the carboxylic acid group during multi-step syntheses. Recent advances in flow chemistry have addressed some of these issues, as reported in a 2024 ACS Catalysis publication describing continuous-flow methods for its derivatization.

Future research directions for 1190317-33-9 include exploration of its photophysical properties for potential applications in bioimaging, investigation of its metal-chelating capabilities for metalloenzyme inhibition, and development of more efficient synthetic routes to enable large-scale production. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, particularly for oncology and inflammatory disease indications.

In conclusion, 3-Bromo-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid represents a valuable chemical tool with diverse applications in drug discovery. Its unique structural features and demonstrated biological relevance make it a compound of continuing interest to both academic and industrial researchers in the chemical biology and pharmaceutical fields. Ongoing studies are expected to further expand its utility and uncover new therapeutic applications.